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Compound of Interest

Compound Name: Myrcenol sulfone

This guide provides a comprehensive overview of Myrcenol sulfone, including its chemical
identity, synthesis, and methods for its identification. It is intended for researchers, scientists,
and professionals in the field of drug development and organic chemistry.

Chemical Identification and Properties

Myrcenol sulfone, with the CAS number 1135-22-4, is an organosulfur compound. Its
chemical structure and properties are summarized in the tables below.

Table 1: Chemical Identifiers f | Sulf

Identifier Value

CAS Number 1135-22-4[1]
5-(1,1-dioxo-2,5-dihydrothiophen-3-yl)-2-

UPAC Name m((athylpentan-z-ol[13]/ i g

Molecular Formula C10H18039[1]

Molecular Weight 218.32 g/mol [1]

Canonical SMILES CC(C)(CCCC1=CCS(=0)(=0)C1)0[1]

InChl Key OLQQKUGPGIOLIW-UHFFFAOYSA-NI[1]
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Table 2: Physical and Chemical Properties of Myrcenol

Sulfone

Property Value

Source

Physical State Liquid at room temperature

Boiling Point Approximately 200 °C

Solubilit Soluble in THF, chloroform (for
olubili
Y polymeric form)

1130 cm~1 (asymmetric S=O
Characteristic IR Bands stretch), 1320 cm~1 (symmetric

S=0 stretch)

Synthesis of Myrcenol Sulfone

The synthesis of Myrcenol sulfone is a two-step process that begins with myrcene, a naturally

occurring terpene. The overall synthetic pathway is illustrated in the workflow diagram below.

Synthesis Workflow for Myrcenol Sulfone

Diels-Alder Reaction
Myrcene
" ( Myrcene Sulfone Hydration
(Intermediate) (H2S04, H20)

[Sulfur Dioxide (SOZ)]

Click to download full resolution via product page

Caption: Synthesis of Myrcenol Sulfone from Myrcene.

Experimental Protocol: Synthesis of Myrcenol Sulfone

This protocol describes a general laboratory-scale synthesis of Myrcenol sulfone.

Step 1: Synthesis of Myrcene Sulfone (Intermediate)
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e Reaction Setup: In a well-ventilated fume hood, a pressure-resistant reaction vessel is
charged with myrcene.

» Addition of Sulfur Dioxide: Liquid sulfur dioxide is carefully added to the reaction vessel. The
molar ratio of myrcene to SOz should be approximately 1:1.2.

e Reaction Conditions: The vessel is sealed and the reaction mixture is stirred at a
temperature between 50-80 °C. The reaction progress is monitored by TLC or GC.

o Work-up: Once the reaction is complete, the vessel is cooled to room temperature, and the
excess SOz is carefully vented. The crude myrcene sulfone is obtained after removal of any
remaining volatile components under reduced pressure.

Step 2: Hydration of Myrcene Sulfone to Myrcenol Sulfone

e Reaction Setup: The crude myrcene sulfone from Step 1 is dissolved in a suitable organic
solvent (e.g., acetone or diethyl ether) in a round-bottom flask equipped with a magnetic
stirrer and a dropping funnel.

» Acidic Hydration: A solution of dilute sulfuric acid (e.g., 10% v/v in water) is added dropwise
to the stirred solution of myrcene sulfone at 0-5 °C.

» Reaction Conditions: The reaction mixture is allowed to warm to room temperature and
stirred until the hydration is complete (monitored by TLC or GC). The reaction temperature
can be maintained between 50-130 °C to optimize the reaction rate.[1]

o Work-up and Purification: The reaction mixture is neutralized with a saturated aqueous
solution of sodium bicarbonate. The organic layer is separated, and the aqueous layer is
extracted with an organic solvent. The combined organic layers are washed with brine, dried
over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield
crude Myrcenol sulfone.

 Purification: The crude product can be purified by column chromatography on silica gel using
a mixture of hexane and ethyl acetate as the eluent.

Identification and Characterization
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The identification and characterization of Myrcenol sulfone can be performed using a
combination of spectroscopic and chromatographic techniques. A general workflow for the
identification of a synthesized organic compound is presented below.

Analytical Workflow for Compound Identification
Primary
Techniques. Wethods

Spectroscopic
- — /
Crude Synthesized Purification Structural Analysis
Myrcenol Sulfone (Column Chromatography) V: Purity Check C}—T

Click to download full resolution via product page

Caption: General workflow for the identification of a synthesized compound.

Table 3: Spectroscopic Data for the Identification of
Myrcenol Sulfone
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Technique

Expected/Observed Features

1H NMR

- Signals corresponding to the two methyl
groups of the tertiary alcohol. - A complex
pattern of signals for the methylene groups in
the aliphatic chain and the dihydrothiophene
ring. - A signal for the vinylic proton in the
dihydrothiophene ring. - A signal for the hydroxyl

proton.

13C NMR

- A signal for the quaternary carbon of the
tertiary alcohol. - Signals for the two methyl
carbons attached to the quaternary carbon. -
Signals for the methylene carbons in the
aliphatic chain and the dihydrothiophene ring. -
Signals for the sp? carbons in the

dihydrothiophene ring.

IR Spectroscopy

- A broad absorption band in the region of 3200-
3600 cm™1 corresponding to the O-H stretching
of the alcohol. - Strong absorption bands around
1320 cm~t and 1130 cm~1 corresponding to the
symmetric and asymmetric stretching vibrations
of the S=0O group in the sulfone.[1]

Mass Spectrometry

- The molecular ion peak (M*) should be
observed. - Fragmentation patterns
corresponding to the loss of water (M-18) and

other characteristic fragments of the molecule.

Biological Activity

While specific studies on the biological activity of Myrcenol sulfone are limited, the broader

class of sulfone-containing compounds has been investigated for various therapeutic

applications.

Sulfones are known to possess a range of biological activities, including:
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» Antimicrobial activity: Many sulfone derivatives have been reported to exhibit antibacterial
and antifungal properties.[3]

e Anti-inflammatory activity: Some sulfones have shown potential as anti-inflammatory agents.

[4]

e Anticancer activity: Certain sulfone-containing compounds have been investigated for their
potential as anticancer agents.

It has been mentioned that Myrcenol sulfone has been explored for its potential antimicrobial
and anti-inflammatory properties, though detailed studies are not widely available.[1] Further
research is needed to fully elucidate the biological activity and potential therapeutic
applications of Myrcenol sulfone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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